2-Oxo-2,3-dihydro-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid

• IUPAC Name: 2-oxo-1,3-dihydropyrrolo[2,3-b]pyridine-5-carboxylic acid
• InChI: InChI=1S/C8H6N2O3/c11-6-2-4-1-5(8(12)13)3-9-7(4)10-6/h1,3H,2H2,(H,12,13)(H,9,10,11)
• InChI Key: BYZOIYCXPDKZRR-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(NC1=O)N=CC(=C2)C(=O)O
• Molecular Formula: C8H6N2O3
• Molecular Weight: 178.14 g/mol
• CAS RN: 1260665-66-4

Description

“2-Oxo-2,3-dihydro-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid” is a chemical compound with the molecular formula C9H8N2O3. It is a derivative of pyrrolopyridine, a heterocyclic compound.

Molecular Structure Analysis

The molecular structure of “2-Oxo-2,3-dihydro-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid” consists of a pyrrolopyridine core with a carboxylic acid group at the 5-position. The exact 3D conformer and other structural details are not available in the retrieved data.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Oxo-2,3-dihydro-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid” include a molecular weight of 192.17 g/mol, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 4, and a rotatable bond count of 2.

Scientific Research Applications

Synthesis and Chemical Properties

2-Oxo-2,3-dihydro-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid and its derivatives are significant in synthetic chemistry due to their presence in molecules with biological activity. They are commonly synthesized using various methods, contributing to the field of organic synthesis and chemical analysis.

• Three-Component Condensation Synthesis : A method involving three-component condensation of 3-aminopyrroles, (het)aromatic aldehydes, and Meldrum's acid was used to synthesize 5-oxo-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acids. This method highlights the compound's role in facilitating regioselective synthesis and its utility in generating diverse chemical structures (Lichitsky et al., 2010).

• Novel Synthesis Approach : A concise, three-step synthesis method starting from L-alanine was described for the creation of pyrrolo[2,3-b]pyridines, which are bioisosteres of quinolones. This method emphasizes the compound's importance in creating new chemical entities with potential biological activities (Guo et al., 2015).

• Environmental and Economic Advantages : The compound was involved in a high-yielding one-pot ball milling method for synthesizing new carboxylic acid derivatives under solvent-free and catalyst-free conditions. This approach is noted for its simplicity and its environmental and economic benefits, indicating the compound's role in green chemistry (M’hamed, 2015).

Applications in Crystallography and Supramolecular Chemistry

2-Oxo-2,3-dihydro-1H-pyrrolo[2,3-B]pyridine-5-carboxylic acid derivatives also find applications in crystallography and the study of molecular interactions, reflecting their importance in understanding molecular structures and interactions.

• Crystal Structure Analysis : The compound's derivatives were involved in studies analyzing crystal structures to understand the occurrence of carboxylic acid-pyridine supramolecular synthons. This is crucial for future crystal engineering strategies, showcasing the compound's role in structural chemistry (Vishweshwar et al., 2002).

• Coordination Polymers : Derivatives of the compound were used in the preparation of metal-organic frameworks (MOFs) due to their tunable properties and functions. The study focused on the synthesis and characterization of coordination polymers, illustrating the compound's utility in materials science and nanotechnology (Tabatabaee et al., 2011).